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Introduction

Zineb, a zinc-containing ethylene bisdithiocarbamate (EBDC) fungicide, has historically been
utilized in viticulture for the management of various fungal diseases, most notably downy
mildew (Plasmopara viticola). As a multi-site, protectant fungicide, Zineb acts by forming a
protective barrier on the plant surface, inhibiting spore germination and fungal growth. Its non-
specific mode of action, which involves the inactivation of sulfhydryl (SH) groups in fungal
enzymes, has made it a tool in fungicide resistance management programs.[1] This document
provides detailed application notes and experimental protocols for the use of Zineb in a
research and viticultural context.

Data Presentation
Efficacy of Zineb against Grapevine Downy Mildew
(Plasmopara viticola)

Quantitative data from field trials on the efficacy of Zineb is crucial for determining optimal
application strategies. The following table summarizes the disease control achieved with a
common formulation of Zineb.
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Efficacy (%

. Application . .
Formulation Target Disease Disease Reference
Rate ( kg/ha) )
Reduction)
Downy Mildew Data not
Zineb 75% WP 15-2.0 (Plasmopara available in N/A
viticola) search results

Note: While general application rates are available, specific efficacy data in the form of
percentage of disease reduction from peer-reviewed field trials were not found in the provided
search results. Researchers should conduct pilot studies to determine efficacy under their
specific environmental and viticultural conditions.

Zineb Application Parameters

This table outlines the general application parameters for Zineb 75% WP in viticulture.

Parameter Recommendation
Formulation Zineb 75% Wettable Powder (WP)
Application Rate 1.5-2.0 kg/ha

2.0 - 2.5 ¢g/L (assuming a spray volume of 750-

Spray Concentration
1000 L/ha)

Every 7-12 days, depending on disease

Application Frequency N
pressure and weather conditions

500 - 1000 L/ha, depending on canopy size and
Water Volume
stage of growth

Varies by region. Always consult the product

Pre-Harvest Interval (PHI) abel
abel.

Mechanism of Action

Zineb's fungicidal activity is attributed to its multi-site inhibitory action. Upon application, it is
converted to an isothiocyanate, which reacts with and inactivates the sulfhydryl (SH) groups of
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various enzymes essential for fungal cellular processes.[1] This disruption of multiple metabolic
pathways makes the development of resistance by the target fungus less likely compared to
single-site fungicides. The zinc component of Zineb can also be exchanged with other metals in
fungal enzymes, further disrupting their function.[1]
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Caption: Mechanism of action of Zineb as a fungicide.

Experimental Protocols
Protocol 1: Field Efficacy Trial of Zineb for the Control of
Grapevine Downy Mildew

Objective: To evaluate the efficacy of Zineb 75% WP in controlling Plasmopara viticola on
grapevines under field conditions.

Materials:

Grapevine plot with a susceptible cultivar (e.g., ‘Chardonnay’, 'Riesling’).

Zineb 75% WP fungicide.

Knapsack or tractor-mounted sprayer calibrated for consistent application.

Personal Protective Equipment (PPE) as per the product label.
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e Disease assessment tools (e.g., rating scales, calipers).
o Weather monitoring equipment.
Procedure:

o Experimental Design: Employ a randomized complete block design with a minimum of four
replicates per treatment. Include an untreated control for comparison.

e Plot Size: Each plot should consist of a minimum of 5-10 vines to minimize edge effects.

o Treatment Application:

o

Prepare the Zineb spray solution according to the desired application rate (e.g., 2.0 kg/ha
in 1000 L of water).

o Initiate the first application preventatively, before the onset of disease symptoms, based on
disease prediction models or historical data. A common timing for the first application is
when shoots are 10-15 cm long.

o Continue applications at 7 to 12-day intervals, adjusting the frequency based on weather
conditions (shorter intervals during periods of high rainfall and humidity).

o Ensure thorough coverage of all green tissues (leaves, shoots, and developing bunches).
e Disease Assessment:

o Conduct disease assessments prior to the first application and then periodically (e.g.,
every 7-14 days) throughout the trial.

o Assess disease incidence (% of infected leaves/bunches) and severity (% of leaf/bunch
area affected) on a representative sample of leaves and bunches per plot.

o Use a standardized rating scale (e.g., 0-100% or a categorical scale).
o Data Analysis:

o Calculate the mean disease incidence and severity for each treatment.
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o Use statistical analysis (e.g., ANOVA) to determine significant differences between
treatments.

o Calculate the percentage of disease control for each Zineb treatment relative to the
untreated control.
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Start: Experimental Setup
(Randomized Block Design)

Preventative Fungicide Application
(Zineb 75% WP)

Monitor Weather and
Disease Pressure

Re-application at

7-12 Day Intervals ontinue through season

Disease Assessment
(Incidence & Severity)

Data Analysis
(ANOVA, % Control)

End: Efficacy Determination
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Start: Grape Sample Collection

Sample Homogenization

QUEChERS Extraction

Dispersive SPE Clean-up

HPLC-UV/MS Analysis

Quantification using
Calibration Curve

End: Residue Concentration Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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viticulture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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